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Compound of Interest

Compound Name: Tas-108

Cat. No.: B1683770 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation and use of Tas-
108, a novel steroidal antiestrogen, in cell culture experiments. Tas-108 is a promising

therapeutic agent for hormone receptor-positive breast cancer, acting as a full antagonist of

Estrogen Receptor Alpha (ERα) and a partial agonist of Estrogen Receptor Beta (ERβ).[1][2]

This dual mechanism of action, coupled with its ability to recruit the co-repressor Silencing

Mediator for Retinoid and Thyroid hormone receptor (SMRT), makes it an important compound

for cancer research.[1]
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Property Value Reference

Chemical Name

(7α)-21-[4-

[(diethylamino)methyl]-2-

methoxyphenoxy]-7-methyl-19-

norpregna-1,3,5(10)-trien-3-ol

2-hydroxy-1,2,3-

propanetricarboxylate

[1]

Molecular Formula C39H55NO10 N/A

Molecular Weight 697.9 g/mol N/A

Appearance White to off-white solid N/A

Solubility Soluble in DMSO Implied from protocols

Table 2: IC50 Values of Tas-108 in Breast Cancer Cell
Lines

Cell Line
Receptor
Status

Condition IC50 (nM) Reference

MCF-7 ERα+, PR+

In the presence

of 17β-estradiol

(E2)

2.15 [3]

MCF-7 ERα+, PR+

In the presence

of

diarylpropionitrile

(DPN)

12.5 [3]

Signaling Pathway and Experimental Workflow
Tas-108 Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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